Cas no 15430-94-1 (D-Mannitol,1-bromo-1-deoxy-)

• Product Name: D-Mannitol,1-bromo-1-deoxy-
• CAS No: 15430-94-1
• MF: C₆H₁₃BrO₅
• MW: 245.068422079086
• CID: 178567
• PubChem ID: 23619278
• Update Time: 2025-04-19

D-Mannitol,1-bromo-1-deoxy- Chemical and Physical Properties

Names and Identifiers

• D-Mannitol,1-bromo-1-deoxy-
• 6-Bromo-6-deoxy-D-mannitol
• 6-bromohexane-1,2,3,4,5-pentol
• (2R,3R,4S,5S)-6-bromohexane-1,2,3,4,5-pentol
• 15430-94-1

• Inchi： 1S/C6H13BrO5/c7-1-3(9)5(11)6(12)4(10)2-8/h3-6,8-12H,1-2H2/t3-,4-,5-,6-/m1/s1
• InChI Key： IBXOWOYVOOTHAW-KVTDHHQDSA-N
• SMILES： BrC[C@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O

Computed Properties

• Exact Mass: 243.99459
• Monoisotopic Mass: 243.994636
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.7
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.888
• Boiling Point: 543.9°C at 760 mmHg
• Flash Point: 282.7°C
• Refractive Index: 1.611
• PSA: 101.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides